Cas no 187871-98-3 ((2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile)
187871-98-3 structure
Product Name:(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile
CAS No:187871-98-3
MF:C12H11NO
MW:185.221843004227
CID:907469
PubChem ID:11830118
Update Time:2025-04-19
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile
- (2E)-2-(6-methoxy-2,3-dihydroinden-1-ylidene)acetonitrile
- (E)-(2,3-Dihydro-6-Methoxy-1H-inden-1-ylidene)acetonitrile
- (2E)-(6-Methoxy-2,3-dihydro-1H-inden-1-ylidene)ethanenitrile
- Acetonitrile, (2,3-dihydro-6-Methoxy-1H-inden-1-ylidene)-, (E)-
- 187871-98-3
- (E)-(6-methoxyindan-1-ylidene)acetonitrile
- DB-289721
- (E)-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile;
- DTXSID60474046
- AKOS006287629
- (E)-(6-methoxyindan-1-ylidene) acetonitrile
- SCHEMBL4688567
- JGYYQCFIZIIWLL-UXBLZVDNSA-N
-
- Inchi： 1S/C12H11NO/c1-14-11-5-4-9-2-3-10(6-7-13)12(9)8-11/h4-6,8H,2-3H2,1H3/b10-6+
- InChI Key： JGYYQCFIZIIWLL-UXBLZVDNSA-N
- SMILES： O(C)C1C=CC2=C(C=1)/C(=C/C#N)/CC2
Computed Properties
- Exact Mass: 185.08400
- Monoisotopic Mass: 185.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 2.54838
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D449370-1000mg |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 1g |
$632.00 | 2023-05-18 | ||
| TRC | D449370-100mg |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 100mg |
$ 110.00 | 2023-09-07 | ||
| TRC | D449370-250mg |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 250mg |
$ 184.00 | 2023-09-07 | ||
| TRC | D449370-500mg |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 500mg |
$ 339.00 | 2023-09-07 | ||
| TRC | D449370-1g |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 1g |
$ 515.00 | 2022-06-05 | ||
| TRC | D449370-2g |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 2g |
$1200.00 | 2023-05-18 | ||
| TRC | D449370-2.5g |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile |
187871-98-3 | 2.5g |
$1430.00 | 2023-05-18 |
(2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
187871-98-3 ((2E)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
